3-[1-(2-chlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone

• IUPAC Name: 3-[1-[(2-chlorophenyl)methyl]-5,6-dimethylbenzimidazol-2-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C21H18ClN3O/c1-13-10-18-19(11-14(13)2)25(12-15-6-3-4-8-17(15)22)20(24-18)16-7-5-9-23-21(16)26/h3-11H,12H2,1-2H3,(H,23,26)
• InChI Key: HUUIPGXNZYFVDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(=N2)C3=CC=CNC3=O)CC4=CC=CC=C4Cl
• Molecular Formula: C21H18ClN3O
• Molecular Weight: 363.8 g/mol
• CAS No.: 860787-63-9

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, density, molecular formula, and molecular weight, are not explicitly provided in the search results.

Scientific Research Applications

Environmental Exposures and Health Impacts

Several studies have focused on the exposure to various environmental chemicals, including organophosphorus and pyrethroid pesticides, and their potential health implications. For instance, an investigation into the environmental exposure of South Australian preschool children to organophosphorus and pyrethroid compounds revealed widespread chronic exposure. These compounds are developmental neurotoxicants, and understanding the extent of exposure is crucial for developing public health policies regarding the regulation and use of these chemicals (Babina et al., 2012).

Dietary Exposures and Cancer Risks

Research on dietary exposures to carcinogenic compounds, such as heterocyclic amines found in cooked meats, has been linked to increased cancer risks. A case-control study in Uruguay investigated the effects of dietary chemicals like nitrosodimethylamine and 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine from red meat cooking methods on gastric carcinogenesis. The study found significant associations between these chemicals and a high risk of stomach cancer (de Stefani et al., 1998).

Biomonitoring of Exposure

Advancements in biomonitoring techniques have enabled the detection of carcinogenic compounds in human tissues, offering insights into the extent of environmental and dietary exposures. For example, the accumulation of carcinogenic heterocyclic aromatic amines in human hair has been explored as a method for noninvasively biomonitoring chronic exposure to these potential carcinogens found in cooked meats (Bessette et al., 2009).

Mechanism of Action

The mechanism of action for this compound is not provided in the search results.

Safety and Hazards

The safety data and hazards associated with this compound are not explicitly provided in the search results.